3-chloro-4-methoxy-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-methoxy-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C21H27ClN2O3S/c1-3-12-24-13-4-5-17-14-16(6-8-20(17)24)10-11-23-28(25,26)18-7-9-21(27-2)19(22)15-18/h6-9,14-15,23H,3-5,10-13H2,1-2H3
• InChI Key: JJMHPCMSCLOYQX-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCCC2=C1C=CC(=C2)CCNS(=O)(=O)C3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C21H27ClN2O3S
• Molecular Weight: 423.0 g/mol
• CAS No.: 955613-91-9

Description

The compound “3-chloro-4-methoxy-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide” is a complex organic molecule. It contains a benzenesulfonamide moiety, which is a common functional group in many pharmaceutical drugs due to its bioactive properties. It also contains a methoxy group and a tetrahydroquinoline group, which are common in many natural products and pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the tetrahydroquinoline ring and the attachment of the benzenesulfonamide group. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the tetrahydroquinoline ring and the benzenesulfonamide group would likely have a significant impact on the compound’s three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the benzenesulfonamide group could potentially undergo substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonamide group could enhance its solubility in water.

Mechanism of Action

The mechanism of action of this compound would depend on its biological targets. Many drugs containing a benzenesulfonamide moiety are known to inhibit carbonic anhydrase, an enzyme involved in maintaining pH balance in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve exploring its potential uses in medicine or other fields, studying its physical and chemical properties in more detail, and developing efficient methods for its synthesis.